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Compound of Interest

Compound Name: 2-Ethyl-4-methylthiazole

Cat. No.: B098465

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data
analysis of 2-Ethyl-4-methylthiazole, a heterocyclic compound of interest in flavor, fragrance,
and pharmaceutical research. This document details the methodologies for acquiring and
interpreting mass spectrometry, nuclear magnetic resonance (NMR), infrared (IR), and
ultraviolet-visible (UV-Vis) spectroscopy data.

Molecular Structure and Properties

2-Ethyl-4-methylthiazole (CeHsNS) is a substituted thiazole with a molecular weight of
approximately 127.21 g/mol .[1] Its structure consists of a five-membered aromatic ring
containing both sulfur and nitrogen, with ethyl and methyl substituents at positions 2 and 4,
respectively.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to determine the molecular weight
and elemental composition of a compound, as well as to elucidate its structure by analyzing its
fragmentation patterns.
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m/z Relative Intensity (%) Proposed Fragment
127 80.03 [M]* (Molecular lon)
112 39.10 [M - CHs]*

98 - [M - C2Hs]*

72 99.99 [CaHeN]* (Base Peak)
71 75.76 [CaHsN]*

Data sourced from PubChem.[1]

Experimental Protocols

Instrumentation: Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an
Electron lonization (EI) source.

Sample Preparation: A dilute solution of 2-Ethyl-4-methylthiazole in a volatile organic solvent
(e.g., dichloromethane or methanol) is prepared.

GC-MS Parameters:

Injector Temperature: 250 °C
e Column: A non-polar capillary column (e.g., DB-5ms).

e Oven Temperature Program: An initial temperature of 50 °C held for 2 minutes, followed by a
ramp of 10 °C/min to 250 °C, held for 5 minutes.

o Carrier Gas: Helium at a constant flow rate.
« lonization Source: Electron lonization (El) at 70 eV.
e Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

e Scan Range: m/z 40-300.
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Fragmentation Pathway

The electron ionization of 2-Ethyl-4-methylthiazole results in the formation of a molecular ion
(IM]*) at m/z 127. The subsequent fragmentation is dictated by the stability of the resulting

carbocations and neutral losses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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